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Compound of Interest

Compound Name:
4-Carboxy-3-chlorophenylboronic

acid

Cat. No.: B140556 Get Quote

Essential Safety and Handling Guide for 4-
Carboxy-3-chlorophenylboronic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Carboxy-3-chlorophenylboronic acid (CAS No. 136496-72-5). Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment. The following information is synthesized from safety data sheets of closely related

compounds and general laboratory safety standards.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Carboxy-3-chlorophenylboronic acid is an organic compound that, like similar boronic

acids, should be handled as a potential irritant and harmful substance.[1][2][3][4] It is crucial to

use appropriate personal protective equipment to prevent exposure.

Table 1: Personal Protective Equipment for Handling 4-Carboxy-3-chlorophenylboronic acid
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.[5]

[6][7]

To protect eyes from dust

particles and accidental

splashes which can cause

serious irritation.[2][3][4]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber). Double

gloving is recommended for

extended handling.[8]

To prevent skin contact, which

may cause irritation.[1][2][4]

Body Protection

A laboratory coat is mandatory.

For tasks with a higher risk of

exposure, a chemical-resistant

apron over the lab coat is

advised.[6][9]

To protect skin from accidental

spills and contamination of

personal clothing.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust is

generated, a NIOSH-approved

respirator with a particulate

filter (e.g., N95) is required.[6]

[9]

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[1][2][3][4]

Operational Plan for Safe Handling
A systematic approach to handling 4-Carboxy-3-chlorophenylboronic acid is essential to

minimize exposure and prevent contamination.

Step 1: Preparation and Engineering Controls

Work Area: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood.
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Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (spatulas,

weighing paper), and waste containers are within reach inside the fume hood.

Step 2: Handling the Compound

Personal Hygiene: Wash hands thoroughly with soap and water before donning and after

removing gloves. Do not eat, drink, or smoke in the laboratory.

Donning PPE: Put on all required PPE as specified in Table 1 before handling the chemical.

Dispensing: As 4-Carboxy-3-chlorophenylboronic acid is a solid, handle it carefully to

avoid generating dust.[2] Use a spatula for transferring the powder.

Storage: Keep the container tightly closed when not in use.[2] Store in a cool, dry, and well-

ventilated area away from incompatible substances such as strong oxidizing agents.[2][10]

[11]

Step 3: Post-Handling Procedures

Decontamination: Clean the work surface and any equipment used with an appropriate

solvent and then with soap and water.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after completing the work.

Disposal Plan
All waste generated from handling 4-Carboxy-3-chlorophenylboronic acid must be treated

as hazardous waste.

Waste Segregation and Collection:
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Solid Waste: Place any contaminated disposable PPE (gloves, etc.), weighing paper, and

residual chemical into a clearly labeled hazardous waste container. This container should be

designated for chlorinated organic waste.

Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., ethanol or

methanol). The rinsate should be collected and disposed of as hazardous liquid waste. Once

decontaminated, the container can be disposed of according to institutional guidelines.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "4-Carboxy-3-chlorophenylboronic acid".

Disposal Method:

Incineration: The preferred method for the disposal of chlorinated organic compounds is

high-temperature incineration in a facility equipped with flue gas scrubbing to remove acidic

gases like hydrogen chloride.[12]

Licensed Waste Disposal Service: All hazardous waste must be disposed of through a

licensed and approved hazardous waste disposal company, following all local, state, and

federal regulations.[1] Never dispose of this chemical down the drain or in the regular trash.

[13]

Logical Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 4-Carboxy-3-
chlorophenylboronic acid, from preparation to disposal.
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Final Cleanup
- Wash hands thoroughly

Final step

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Carboxy-3-chlorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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